Cas no 91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol)
91794-15-9 structure
Product Name:20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
CAS No:91794-15-9
MF:C24H39NO6
MW:437.569567918777
CID:1970492
PubChem ID:185130
Update Time:2025-07-31
20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Chemical and Physical Properties
Names and Identifiers
-
- 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
- Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)-
- Foresticine
- Longtouconitine B
- (1alpha,6alpha,14alpha,16beta)-20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,14-triol
- 91794-15-9
- DTXSID10919518
- 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,8,18-tetrol
- Forsticine
-
- Inchi: 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(31-4)24-13-8-12-14(30-3)9-23(28,16(13)18(12)26)17(21(24)25)19(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17?,18?,19-,20-,21?,22+,23-,24?/m1/s1
- InChI Key: AUFPYCWNRDFSAE-AQNRAOKPSA-N
- SMILES: O([C@H]1CC[C@]2(CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(O)[C@H]5[C@@]([H])(C6)C13[C@]2([H])[C@@H]4O)O)COC)C
Computed Properties
- Exact Mass: 453.272653
- Monoisotopic Mass: 453.272653
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: -1.1
Experimental Properties
- Density: 1.37
- Boiling Point: 591.2°C at 760 mmHg
- Flash Point: 311.3°C
- Refractive Index: 1.619
20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T31846-5 mg |
Foresticine |
91794-15-9 | 5mg |
¥7000.00 | 2023-03-23 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T31846-5mg |
Foresticine |
91794-15-9 | 5mg |
¥ 7000 | 2023-09-07 |
20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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